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Compound of Interest

Compound Name: 6-Hydroxywarfarin

Cat. No.: B562544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of crystalline 6-hydroxywarfarin, a primary metabolite of the widely used

anticoagulant, warfarin. This document is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and metabolic studies.

Chemical Identity and Structure
IUPAC Name: 4,6-dihydroxy-3-(3-oxo-1-phenylbutyl)chromen-2-one[1]

Synonyms: 6-Hydroxy Warfarin, (R)-6-Hydroxy Warfarin, (S)-6-Hydroxy Warfarin[1]

Molecular Formula: C₁₉H₁₆O₅[1]

Molecular Weight: 324.3 g/mol [1]

Chemical Structure:

6-Hydroxywarfarin

a
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Caption: Chemical structure of 6-Hydroxywarfarin.

Physical Properties
Crystalline 6-hydroxywarfarin presents as a solid, white substance.[2] Key physical properties

are summarized in the table below.

Property Value Source

Melting Point 119-120 °C

Solubility
Slightly soluble in DMSO and

Methanol

XLogP3 2.3

Chemical Properties
The chemical properties of 6-hydroxywarfarin are crucial for understanding its behavior in

biological systems and analytical procedures.

Property Value Source

pKa
Predicted: 4.50 ± 1.00 (for R-

warfarin)

Polar Surface Area 87.74 Å²

Note: The provided pKa value is a prediction for the related compound R-warfarin and should

be considered as an estimate for 6-hydroxywarfarin pending experimental determination.

Spectroscopic Data
Spectroscopic analysis is fundamental for the identification and quantification of 6-
hydroxywarfarin.
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Technique Key Features Source

¹H NMR
Spectra available on

SpectraBase.

Mass Spectrometry (MS)

GC-MS and LC-MS data

available. Precursor m/z

[M+H]⁺: 325.1071.

Experimental Protocols
Detailed methodologies are essential for the synthesis, purification, and analysis of 6-
hydroxywarfarin.

Synthesis of Warfarin (Precursor)
The synthesis of warfarin, the precursor to 6-hydroxywarfarin, is typically achieved through a

Michael addition of 4-hydroxycoumarin with benzalacetone.

4-Hydroxycoumarin

Reaction

Benzalacetone

Warfarin

Click to download full resolution via product page

Caption: Synthesis of Warfarin.

Protocol:

A mixture of 4-hydroxycoumarin (1 mmol) and benzalacetone (1 mmol) is prepared.

The mixture is subjected to reaction conditions, which can include the use of a catalyst such

as an imidazolium-based ionic liquid (e.g., [bmim]Br) at room temperature for 5 hours.

Following the reaction, water is added, and the product is extracted with ethyl acetate.
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The organic phase is dried over anhydrous Na₂SO₄, and the solvent is evaporated to yield

warfarin.

Crystallization of 6-Hydroxywarfarin
A general procedure for the crystallization of organic compounds from a single solvent can be

adapted for 6-hydroxywarfarin.

Dissolve in hot solvent

Cool slowly

Crystals form

Filter and dry

Pure Crystalline Product

Click to download full resolution via product page

Caption: General Crystallization Workflow.

Protocol:

Solvent Selection: Identify a suitable solvent in which 6-hydroxywarfarin has high solubility

at elevated temperatures and low solubility at room temperature (e.g., methanol, ethanol).

Dissolution: Dissolve the crude 6-hydroxywarfarin in a minimal amount of the hot solvent.
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Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

Cooling: Allow the solution to cool slowly and undisturbed to room temperature, followed by

further cooling in an ice bath to maximize crystal formation.

Crystal Collection: Collect the crystals by vacuum filtration.

Washing: Wash the collected crystals with a small amount of the cold solvent.

Drying: Dry the crystals, for example, in a desiccator under vacuum.

Spectroscopic Analysis Protocols
¹H and ¹³C NMR spectra are critical for structural elucidation.

Sample Preparation:

Dissolve a small amount of the crystalline 6-hydroxywarfarin in a suitable deuterated

solvent (e.g., DMSO-d₆, CDCl₃).

Transfer the solution to an NMR tube.

Instrumental Parameters (General):

Spectrometer: 400 MHz or higher field strength.

Reference: Tetramethylsilane (TMS) as an internal standard.

Data Acquisition: Acquire ¹H and ¹³C spectra using standard pulse sequences.

FTIR spectroscopy provides information about the functional groups present in the molecule.

Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal is clean.

Place a small amount of the crystalline 6-hydroxywarfarin directly onto the ATR crystal.

Apply pressure to ensure good contact between the sample and the crystal.
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Analysis:

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

UV-Vis spectroscopy is useful for quantitative analysis and pKa determination.

Protocol for Quantitative Analysis:

Prepare a stock solution of crystalline 6-hydroxywarfarin of a known concentration in a

suitable solvent (e.g., methanol).

Prepare a series of standard solutions by diluting the stock solution.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax).

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the unknown sample and determine its concentration from the

calibration curve.

Metabolic Pathway: Warfarin to 6-Hydroxywarfarin
The metabolic conversion of warfarin to 6-hydroxywarfarin is primarily mediated by

cytochrome P450 enzymes in the liver.

Warfarin

CYP1A2R-Warfarin

CYP2C19

R/S-Warfarin 6-Hydroxywarfarin
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Caption: Metabolic Conversion of Warfarin.

R-warfarin is primarily metabolized by CYP1A2 to form 6- and 8-hydroxywarfarin. Both R- and

S-warfarin can be metabolized by CYP2C19 to produce 6-, 7-, and 8-hydroxywarfarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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